Cas no 897457-37-3 (N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide)

• Product Name: N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide
• CAS No: 897457-37-3
• MF: C₂₁H₂₂N₄O₄S
• MW: 426.488783359528
• CID: 5480874
• Update Time: 2025-10-20

N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethoxyphenyl)-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]oxamide
• N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide

• Inchi： 1S/C21H22N4O4S/c1-28-17-9-8-15(12-18(17)29-2)24-20(27)19(26)22-10-11-30-21-23-13-16(25-21)14-6-4-3-5-7-14/h3-9,12-13H,10-11H2,1-2H3,(H,22,26)(H,23,25)(H,24,27)
• InChI Key： XSGOSIYLDFYXFM-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C(NC1=CC=C(OC)C(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide

Introduction to N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide (CAS No. 897457-37-3)

N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 897457-37-3, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The structure of this molecule is characterized by a combination of aromatic rings, heterocyclic moieties, and sulfonamide linkages, which collectively contribute to its unique chemical and biological properties.

The 3,4-dimethoxyphenyl moiety in the compound's name is a key pharmacophore that imparts specific electronic and steric characteristics to the molecule. This aromatic ring system is known for its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. The presence of methoxy groups at the 3 and 4 positions further modulates the electronic distribution of the ring, influencing both its reactivity and its interaction with biological receptors. Such modifications are frequently employed in drug design to optimize pharmacokinetic profiles and minimize off-target effects.

Complementing the 3,4-dimethoxyphenyl group is the 4-phenyl-1H-imidazol-2-yl sulfonylethyl moiety, which introduces a heterocyclic component into the molecular framework. Imidazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The sulfonamide linkage serves as a critical pharmacophoric element, often mediating interactions with enzymes and receptors due to its polar nature and ability to form hydrogen bonds. The integration of these structural features into N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide suggests potential applications in addressing multifaceted therapeutic challenges.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies indicate that the N'-(3,4-dimethoxyphenyl) group can engage with hydrophobic pockets of target proteins, while the 4-phenyl-1H-imidazol-2-yl moiety interacts with specific residues through π-stacking and hydrogen bonding. These interactions are further stabilized by the sulfonamide bridge, which can form additional hydrogen bonds with polar residues on the target protein surface. Such insights have guided the optimization of analogs with improved potency and selectivity.

The synthesis of N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves strategic functional group transformations, including nucleophilic substitution reactions, cyclization protocols, and sulfonamide bond formation. Each step is meticulously designed to introduce or modify key pharmacophoric elements while maintaining regioselectivity and yield efficiency. The use of advanced catalytic systems has further streamlined these synthetic routes, making large-scale production feasible for preclinical studies.

In the realm of drug discovery, this compound has been explored for its potential as an inhibitor of various kinases and enzymes implicated in cancer progression. Preliminary in vitro assays have demonstrated inhibitory activity against several target enzymes with IC50 values in the low micromolar range. The combination of hydrophobic interactions provided by the aromatic rings and hydrogen bonding capabilities of the sulfonamide group contributes to its observed potency. Additionally, its structural complexity suggests that it may exhibit dual-targeting capabilities, simultaneously interacting with multiple druggable sites on a protein surface.

The role of heterocyclic compounds like imidazole derivatives in medicinal chemistry cannot be overstated. These structures often serve as scaffolds for developing drugs due to their inherent biological activity and synthetic accessibility. In N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide, the imidazole ring is strategically positioned to interact with biological targets while being modifiable for fine-tuning pharmacological properties. This flexibility has allowed researchers to generate libraries of derivatives for high-throughput screening (HTS), accelerating the discovery process.

Recent clinical trials have highlighted the importance of sulfonamide-containing compounds in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. The sulfonamide moiety is known to cross the blood-brain barrier (BBB) efficiently, making it an attractive scaffold for central nervous system (CNS) drug development. In N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide, this feature may contribute to its potential utility in treating CNS-related pathologies by modulating neurotransmitter activity or inhibiting aberrant enzyme function.

The compound's solubility profile presents another critical consideration for pharmaceutical applications. While aromatic rings typically exhibit limited water solubility, modifications such as sulfonamide groups can enhance hydrophilicity without compromising overall bioavailability. This balance between lipophilicity and solubility is crucial for achieving optimal pharmacokinetic properties upon oral administration or parenteral delivery routes. Computational modeling has been instrumental in predicting solubility enhancements resulting from specific structural modifications within this molecule.

Eco-friendly synthetic methodologies have become increasingly important in modern drug development due to environmental concerns regarding traditional organic synthesis practices. Green chemistry principles have been applied to optimize routes for producing N'-(3,4-dimethoxyphenyl)-N-{2-(4-phenyl-1H-imidazol-2-y lsulfanylethethyl}ethanediamide, emphasizing solvent recovery systems and catalytic processes that minimize waste generation without sacrificing yield or purity standards required for pharmaceutical-grade materials.

The future prospects for this compound are promising as researchers continue to explore its potential applications across multiple therapeutic areas including oncology, neurology, and immunology where unmet medical needs persist despite existing treatment options available today . Continued investigation into analogs derived from this scaffold may uncover novel mechanisms-of-action or provide solutions where current therapies fall short .